2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C16H16FN3OS2/c1-20(10-14(21)18-8-7-11-4-3-9-22-11)16-19-15-12(17)5-2-6-13(15)23-16/h2-6,9H,7-8,10H2,1H3,(H,18,21)
• InChI Key: KOSUBAVTGXEQFF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCCC1=CC=CS1)C2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C16H16FN3OS2
• Molecular Weight: 349.5 g/mol
• CAS No.: 1351644-02-4

Description

The compound “2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(thiophen-2-yl)ethyl)acetamide” is a complex organic molecule. It contains a fluorobenzo[d]thiazol-2-yl group, a methylamino group, and a thiophen-2-yl ethyl acetamide group.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a benzo[d]thiazol-2-yl ring, which is a type of heterocyclic compound. This ring is likely connected to a methylamino group and a thiophen-2-yl ethyl acetamide group.

Scientific Research Applications

Metabolism and Excretion Studies

Compounds with complex structures, including fluorobenzo[d]thiazol and thiophene components, are often subjects of metabolism and excretion studies to understand their pharmacokinetic profiles. For instance, studies on compounds like Mirabegron (a β3-adrenoceptor agonist) involve detailed analyses of their absorption, metabolism, excretion, and the identification of metabolites in humans (Takusagawa et al., 2012). These studies are critical for drug development processes, ensuring the safety and efficacy of new pharmaceuticals.

Toxicity and Safety Assessment

The assessment of toxicity and safety profiles is another crucial application of scientific research involving complex chemical compounds. Research into the nephrotoxicity of various compounds, for example, helps determine the safety of new drugs or chemical agents when introduced to the human body (Mondorf Aw, 1979). Such studies are essential for identifying potential adverse effects and optimizing compound structures for better safety profiles.

Diagnostic and Therapeutic Applications

Compounds with specific structural features may also find applications in diagnostic and therapeutic areas. For example, the development and evaluation of radioligands for imaging purposes, such as assessing the availability of specific receptors in the brain with PET imaging, can be crucial for diagnosing and understanding various neurological conditions (Brown et al., 2008). Similarly, research into compounds with potential anti-inflammatory and antinociceptive properties highlights the therapeutic applications of chemical entities in treating pain and inflammation (Rouleau et al., 1997).

Environmental and Exposure Analysis

Understanding the environmental presence and human exposure to various compounds, including parabens and their metabolites, is another area of significant scientific research. Studies assessing the occurrence of these substances in human urine and their potential health risks are vital for public health and regulatory policies (Honda et al., 2018).